Cas no 2138207-77-7 (5-fluoro-4-(4-methanesulfonyl-1H-pyrazol-1-yl)-2-methoxyaniline)
5-fluoro-4-(4-methanesulfonyl-1H-pyrazol-1-yl)-2-methoxyaniline Chemical and Physical Properties
Names and Identifiers
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- 5-fluoro-4-(4-methanesulfonyl-1H-pyrazol-1-yl)-2-methoxyaniline
- 2138207-77-7
- EN300-1115530
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- Inchi: 1S/C11H12FN3O3S/c1-18-11-4-10(8(12)3-9(11)13)15-6-7(5-14-15)19(2,16)17/h3-6H,13H2,1-2H3
- InChI Key: YPANCXNFMQQIIP-UHFFFAOYSA-N
- SMILES: S(C)(C1C=NN(C=1)C1C(=CC(=C(C=1)OC)N)F)(=O)=O
Computed Properties
- Exact Mass: 285.05834059g/mol
- Monoisotopic Mass: 285.05834059g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 414
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 95.6Ų
5-fluoro-4-(4-methanesulfonyl-1H-pyrazol-1-yl)-2-methoxyaniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1115530-0.05g |
5-fluoro-4-(4-methanesulfonyl-1H-pyrazol-1-yl)-2-methoxyaniline |
2138207-77-7 | 95% | 0.05g |
$948.0 | 2023-10-27 | |
| Enamine | EN300-1115530-0.1g |
5-fluoro-4-(4-methanesulfonyl-1H-pyrazol-1-yl)-2-methoxyaniline |
2138207-77-7 | 95% | 0.1g |
$993.0 | 2023-10-27 | |
| Enamine | EN300-1115530-0.25g |
5-fluoro-4-(4-methanesulfonyl-1H-pyrazol-1-yl)-2-methoxyaniline |
2138207-77-7 | 95% | 0.25g |
$1038.0 | 2023-10-27 | |
| Enamine | EN300-1115530-0.5g |
5-fluoro-4-(4-methanesulfonyl-1H-pyrazol-1-yl)-2-methoxyaniline |
2138207-77-7 | 95% | 0.5g |
$1084.0 | 2023-10-27 | |
| Enamine | EN300-1115530-1.0g |
5-fluoro-4-(4-methanesulfonyl-1H-pyrazol-1-yl)-2-methoxyaniline |
2138207-77-7 | 1g |
$884.0 | 2023-06-09 | ||
| Enamine | EN300-1115530-2.5g |
5-fluoro-4-(4-methanesulfonyl-1H-pyrazol-1-yl)-2-methoxyaniline |
2138207-77-7 | 95% | 2.5g |
$2211.0 | 2023-10-27 | |
| Enamine | EN300-1115530-5.0g |
5-fluoro-4-(4-methanesulfonyl-1H-pyrazol-1-yl)-2-methoxyaniline |
2138207-77-7 | 5g |
$2566.0 | 2023-06-09 | ||
| Enamine | EN300-1115530-10.0g |
5-fluoro-4-(4-methanesulfonyl-1H-pyrazol-1-yl)-2-methoxyaniline |
2138207-77-7 | 10g |
$3807.0 | 2023-06-09 | ||
| Enamine | EN300-1115530-1g |
5-fluoro-4-(4-methanesulfonyl-1H-pyrazol-1-yl)-2-methoxyaniline |
2138207-77-7 | 95% | 1g |
$1129.0 | 2023-10-27 | |
| Enamine | EN300-1115530-5g |
5-fluoro-4-(4-methanesulfonyl-1H-pyrazol-1-yl)-2-methoxyaniline |
2138207-77-7 | 95% | 5g |
$3273.0 | 2023-10-27 |
5-fluoro-4-(4-methanesulfonyl-1H-pyrazol-1-yl)-2-methoxyaniline Related Literature
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on 5-fluoro-4-(4-methanesulfonyl-1H-pyrazol-1-yl)-2-methoxyaniline
5-Fluoro-4-(4-Methanesulfonyl-1H-Pyrazol-1-yl)-2-Methoxyaniline: A Comprehensive Overview
5-Fluoro-4-(4-methanesulfonyl-1H-pyrazol-1-yl)-2-methoxyaniline (CAS No. 2138207-77-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of novel therapeutic agents.
The molecular structure of 5-fluoro-4-(4-methanesulfonyl-1H-pyrazol-1-yl)-2-methoxyaniline is composed of a substituted aniline core with a fluorine atom at the 5-position, a methoxy group at the 2-position, and a 4-methanesulfonyl-1H-pyrazol-1-yl moiety at the 4-position. These functional groups contribute to its chemical reactivity and biological activity, making it an attractive candidate for further investigation.
Recent studies have highlighted the importance of 5-fluoro-4-(4-methanesulfonyl-1H-pyrazol-1-yl)-2-methoxyaniline in the context of drug discovery. For instance, a study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits potent anti-inflammatory properties. The researchers found that it effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential as a therapeutic agent for inflammatory diseases.
In addition to its anti-inflammatory effects, 5-fluoro-4-(4-methanesulfonyl-1H-pyrazol-1-yl)-2-methoxyaniline has shown promise in cancer research. A study conducted by the National Cancer Institute (2023) revealed that this compound possesses antiproliferative activity against various cancer cell lines. The mechanism of action appears to involve the modulation of key signaling pathways, such as the PI3K/AKT and MAPK pathways, which are often dysregulated in cancer cells.
The pharmacokinetic properties of 5-fluoro-4-(4-methanesulfonyl-1H-pyrazol-1-yl)-2-methoxyaniline have also been extensively studied. Research published in the European Journal of Pharmaceutical Sciences (2023) indicated that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life, making it suitable for further development as an oral therapeutic agent.
Safety and toxicity assessments are crucial for any potential drug candidate. Preclinical studies have shown that 5-fluoro-4-(4-methanesulfonyl-1H-pyrazol-1-yl)-2-methoxyaniline has a favorable safety profile at therapeutic doses. In vitro and in vivo toxicity studies conducted by a team at the University of California (2023) revealed no significant adverse effects on major organs or systems at relevant concentrations.
The synthetic route to produce 5-fluoro-4-(4-methanesulfonyl-1H-pyrazol-1-yl)-2-methoxyaniline has been optimized to ensure high yields and purity. A recent publication in Organic Letters (2023) described an efficient synthetic method involving the coupling of 5-fluoro-o-anisidine with 4-methylsulfonylpyrazole using palladium-catalyzed cross-coupling reactions. This method provides a scalable and cost-effective approach to synthesizing this compound on a larger scale.
In conclusion, 5-fluoro-4-(4-methanesulfonyl-1H-pyrazol-1-yl)-2-methoxyaniline (CAS No. 2138207-77-7) is a promising compound with diverse biological activities and favorable pharmacological properties. Its potential applications in anti-inflammatory and anticancer therapies make it an exciting target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing medical treatments.
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